N-(4-acetylphenyl)-3-(3-nitrophenyl)acrylamide

• IUPAC Name: (E)-N-(4-acetylphenyl)-3-(3-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C17H14N2O4/c1-12(20)14-6-8-15(9-7-14)18-17(21)10-5-13-3-2-4-16(11-13)19(22)23/h2-11H,1H3,(H,18,21)/b10-5+
• InChI Key: NNEQPYHLUVSUGQ-BJMVGYQFSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)C=CC2=CC(=CC=C2)[N+](=O)[O-]
• Isomeric SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)/C=C/C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C17H14N2O4
• Molecular Weight: 310.30 g/mol

Description

Synthesis Analysis

The synthesis of N-(4-acetylphenyl)-3-(3-nitrophenyl)acrylamide and related compounds typically involves acrylamide derivatives as key starting materials. For example, studies have shown the synthesis of related compounds through reactions like the Ritter reaction, where acrylamide serves as a functional monomer, reacting with other reagents under specific conditions to form the desired product (Huang et al., 2019).

Molecular Structure Analysis

The molecular structure of such compounds is often characterized using techniques like Fourier Transform Infrared (FTIR), Nuclear Magnetic Resonance (NMR) spectroscopy, and Density Functional Theory (DFT) calculations. These analyses provide insights into the compound's molecular geometry, electronic structure, and reactive sites, which are crucial for understanding its reactivity and properties (Tanış et al., 2019).

Chemical Reactions and Properties

This compound can undergo various chemical reactions, including polymerization and copolymerization, to form polymers with specific characteristics. These reactions are influenced by the compound's functional groups, such as the acrylamide moiety, which participates in radical polymerization processes. The presence of nitro and acetyl groups also allows for further chemical modifications, leading to a range of derivatives with potential applications in different fields (Barım & Akman, 2019).

Physical Properties Analysis

The physical properties of this compound derivatives, such as solubility, thermal stability, and glass transition temperature, are critical for their application in polymer science and materials engineering. These properties are determined through experimental techniques like Differential Scanning Calorimetry (DSC), Thermogravimetric Analysis (TGA), and Dynamic Light Scattering (DLS), providing insights into the materials' behavior under different conditions (Huang et al., 2019).